4-Vinylphenylboronic acid

• IUPAC Name: (4-ethenylphenyl)boronic acid
• InChI: InChI=1S/C8H9BO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6,10-11H,1H2
• InChI Key: QWMJEUJXWVZSAG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C=C)(O)O
• Molecular Formula: C8H9BO2
• Related CAS: 54802-94-7
• DSSTOX Substance ID: DTXSID10370281
• Molecular Weight: 147.97 g/mol
• CAS No.: 2156-04-9

Description

4-Vinylphenylboronic acid (4-VPBA) is a boron-containing organic compound used as a reagent in a variety of synthetic organic chemistry applications. It is a member of the family of phenylboronic acids, which are widely used as building blocks in organic synthesis, as well as in the development of pharmaceuticals and other materials. 4-VPBA is also used in the synthesis of polymers, as a catalyst in organic reactions, and as a reagent in the analysis of carbohydrates and other compounds.

Scientific Research Applications

1. Enrichment and Analysis of Small Molecules

• Application : 4-Vinylphenylboronic acid-functionalized graphene oxide has been utilized for selective enrichment and analysis of small molecules with vicinal diols. This is particularly significant in life science research where such compounds are of interest. The material demonstrates advantages in mass spectrometry analysis due to its ability to selectively capture these compounds (Zhang, Zheng, & Ni, 2015).

2. Development of Sugar Sensors

• Application : Controlled polymerization of this compound has led to the creation of glucose-responsive pH sensors. These sensors are designed to respond to changes in glucose concentration, demonstrating potential for use in medical diagnostics and monitoring (Vancoillie, Pelz, Holder, & Hoogenboom, 2012).

3. Electrochemical Sensing

• Application : Poly(this compound) functionalized materials have been developed for the simultaneous electrochemical determination of catechol and hydroquinone. These materials show promise for applications in environmental monitoring and quality control in various industries (Mao et al., 2017).

4. Glycoprotein Enrichment

• Application : this compound functionalized materials have been used for selective enrichment of glycoprotein from complex biological samples. This application is vital in proteomics and biomedical research, facilitating the study of glycosylated proteins (Zhang, Ni, & Zheng, 2015).

5. Photoluminescence in Lanthanide Hybrids

• Application : this compound ligand has been used to create luminescent lanthanide hybrids. These hybrids exhibit notable photoluminescent properties and are studied for potential applications in optoelectronics and photonics (Yan, Guo, & Qiao, 2011).

6. Polymerization and Copolymerization

• Application : The polymerization behavior of this compound has been explored, revealing its similarities with styrene and its utility in creating polyelectrolytes. This research expands the understanding of polymer chemistry and material science (Pellon, Schwind, Guinard, & Thomas, 1961).

7. Creation of Micellar Sugar Sensors

• Application : The synthesis of homo and block copolymers of this compound through polymerization techniques has led to the development of micellar sugar sensors. These sensors can respond to changes in pH and glucose concentration, making them applicable in biomedical sensing and diagnostics (Maji et al., 2014).

8. Creation of Responsive Bio-Hydrogels

• Application : Novel cellulose/4-vinyl-phenylboronic acid composite bio-hydrogels with glucose and pH responsiveness have been developed. These hydrogels have potential applications in drug delivery and responsive materials in biomedical engineering (Peng et al., 2018).

Mechanism of Action

Target of Action

4-Vinylphenylboronic acid (4-VPBA) is a unique molecule that selectively recognizes cis-diol containing molecules . These cis-diols include nucleosides, catechols, saccharides, and glycoproteins . The compound’s primary targets are therefore these cis-diol containing molecules, which play various roles in biological systems, including energy storage, cell signaling, and molecular recognition .

Mode of Action

4-VPBA interacts with its targets through a reversible covalent reaction . It forms a boronic ester bond with compounds that have a hydroxyl or catechol structure . Additionally, it can interact with electron-rich groups such as amines and imidazoles through boron-nitrogen coordination . These interactions lead to changes in the molecular structure of the target compounds, affecting their function and behavior .

Biochemical Pathways

The exact biochemical pathways affected by 4-VPBA depend on the specific cis-diol containing molecules it interacts with. For instance, it can affect pathways involving nucleosides and catechols, which are crucial for various biological processes such as DNA synthesis and neurotransmission .

Pharmacokinetics

It is known to be soluble in ethanol, dimethyl sulfoxide, tetrahydrofuran, and diethyl ether, and slightly soluble in water This suggests that it may have good bioavailability

Result of Action

The molecular and cellular effects of 4-VPBA’s action are largely dependent on the specific cis-diol containing molecules it interacts with. For example, when 4-VPBA interacts with nucleosides, it can potentially affect DNA synthesis and cellular replication . When it interacts with catechols, it can influence neurotransmission .

Action Environment

The action, efficacy, and stability of 4-VPBA can be influenced by various environmental factors. For instance, the pH of the environment can affect the formation and dissociation of the boronic ester bond between 4-VPBA and its targets . At high pH, 4-VPBA can form a covalent complex with the cis-diol group, while at acidic pH, the complex dissociates . This pH-dependent behavior makes 4-VPBA a potential candidate for developing pH-responsive materials .

Biochemical Analysis

Biochemical Properties

4-Vinylphenylboronic acid plays a significant role in biochemical reactions due to its ability to form reversible covalent bonds with cis-diol-containing molecules. This property makes it useful in the synthesis of boronate affinity materials, which are employed in separation, sensing, imaging, diagnostics, and drug delivery . The compound interacts with enzymes, proteins, and other biomolecules through its boronic acid group, which can form complexes with molecules such as nucleosides, catechols, saccharides, and glycoproteins . These interactions are pH-dependent, allowing for controlled capture and release of target molecules.

Cellular Effects

This compound influences various cellular processes by interacting with cell surface receptors and intracellular proteins. It can affect cell signaling pathways, gene expression, and cellular metabolism by forming complexes with biomolecules involved in these processes. For example, its interaction with glycoproteins on the cell surface can modulate signal transduction pathways, leading to changes in gene expression and metabolic activity .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form reversible covalent bonds with cis-diol-containing molecules. This interaction can inhibit or activate enzymes by altering their conformation or blocking their active sites. Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating their activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under neutral and basic conditions but can degrade under acidic conditions. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate cellular processes without causing significant toxicity. At high doses, it can induce toxic effects, including cell death and tissue damage. Threshold effects have been observed, where a certain dosage level is required to achieve a noticeable impact on cellular function .

Metabolic Pathways

This compound is involved in metabolic pathways that include interactions with enzymes and cofactors. It can affect metabolic flux and metabolite levels by forming complexes with key metabolic enzymes, thereby altering their activity. This can lead to changes in the levels of metabolites and the overall metabolic state of the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence its localization and accumulation in specific cellular compartments. For example, binding to glycoproteins can facilitate its transport across cell membranes and its distribution within the cell .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, where it can exert its effects on cellular function. For instance, localization to the nucleus can allow it to interact with transcription factors and other regulatory proteins, thereby modulating gene expression .

Synthesis routes and methods

Procedure details

The procedure of Example 9 was repeated with the following reagents: 4-bromostyrene (9.15 g, 0.05 mol), magnesium turnings (1.46 g, 0.06 mol), THF (40 mL), and trimethylborate (6.24 g, 0.06 mol in 30 mL of THF). After work-up, an off-white solid (6.9 g, 93 percent) was isolated. 1H and 13C NMR spectra were consistent with the following structure. ##STR13##